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Compound of Interest

Compound Name:
[(3-Fluorophenyl)methyl](3-

methoxypropyl)amine

CAS No.: 1038235-71-0

Cat. No.: B1385945

Get Quote

Application Note: (3-Fluorophenyl)methylamine
A Versatile Fluorinated Building Block for Drug
Discovery[1]
Executive Summary
(3-Fluorophenyl)methylamine (CAS 100-82-3), also known as 3-Fluorobenzylamine, is a critical

intermediate in the synthesis of bioactive small molecules.[1] Its significance lies in the strategic

placement of the fluorine atom, which modulates metabolic stability, lipophilicity (logP), and pKa

without imposing the steric bulk of larger halogens. This guide details the handling, reactivity,

and synthetic protocols for utilizing this amine in high-value transformations, specifically

focusing on its role in developing protease inhibitors and kinase ligands.
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Property Value Relevance

CAS Number 100-82-3 Unique Identifier

Molecular Weight 125.14 g/mol Fragment-based drug design

Boiling Point 82 °C (16 mmHg) Distillable for high purity

Density 1.097 g/mL Liquid handling parameters

Appearance Colorless to light yellow liquid
Visual purity check (darkening

indicates oxidation)

Acidity (pKa) ~9.2 (Conjugate acid)
Determines base strength in

couplings

Safety & Handling (MSDS Highlights)
Hazard Classification:Skin Corr. 1B (H314). Causes severe skin burns and eye damage.[1]

[2]

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2-8°C. Amines readily absorb

CO₂ from air to form carbamates/carbonates.[1]

Incompatibility: Strong oxidizing agents, acid chlorides, acid anhydrides, and chloroformates.

Strategic Applications in Medicinal Chemistry
The 3-fluorobenzyl moiety is a "privileged structure" in medicinal chemistry.[1] The fluorine

atom at the meta-position exerts a strong inductive electron-withdrawing effect (-I), reducing the

electron density of the aromatic ring and the basicity of the benzylic amine compared to non-

fluorinated analogs.

Key Therapeutic Areas:
HIV Protease Inhibitors: Used in the synthesis of non-peptidic sulfonamide inhibitors (e.g.,

DPC 681 analogs).[1] The fluorinated ring improves hydrophobic collapse in the S1/S2

subsites of the protease enzyme.
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Kinase Inhibitors: The 3-fluorobenzyl group frequently replaces plain benzyl groups to block

metabolic oxidation at the benzylic position (a common clearance pathway).[1]

GPCR Ligands: Modulates binding affinity in dopamine and serotonin receptor antagonists.

[1]

Reaction Landscape & Logic
The following diagram illustrates the core synthetic pathways accessible from (3-

Fluorophenyl)methylamine.
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Figure 1: Core synthetic divergence points for 3-Fluorobenzylamine.

Detailed Experimental Protocols
Protocol A: High-Efficiency Amide Coupling (HATU
Method)
Target: Synthesis of fluorinated peptidomimetics or kinase inhibitor scaffolds.[1]

Rationale: The electron-withdrawing fluorine slightly reduces the nucleophilicity of the amine.[1]

Standard EDC/HOBt couplings may be sluggish.[1] HATU is chosen for its high reactivity and

suppression of racemization if coupling to chiral amino acids.[1]
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Reagents:

Carboxylic Acid (1.0 equiv)[1]

(3-Fluorophenyl)methylamine (1.1 equiv)[1]

HATU (1.2 equiv)[1]

DIPEA (N,N-Diisopropylethylamine) (3.0 equiv)[1]

DMF (Anhydrous)[1]

Step-by-Step Procedure:

Activation: In a flame-dried round-bottom flask, dissolve the Carboxylic Acid (1.0 mmol) in

anhydrous DMF (5 mL).

Add Base: Add DIPEA (3.0 mmol, 0.52 mL) and stir for 5 minutes under Nitrogen.

Add Coupling Agent: Add HATU (1.2 mmol, 456 mg) in one portion. The solution typically

turns yellow/orange.[1] Stir for 15 minutes to form the active ester.

Amine Addition: Add (3-Fluorophenyl)methylamine (1.1 mmol, ~138 mg/126 µL) dropwise.

Reaction: Stir at room temperature for 2–4 hours. Monitor by LC-MS (Look for M+1 of

product).[1]

Workup: Dilute with EtOAc (50 mL). Wash sequentially with:

1M HCl (2 x 20 mL) – Removes unreacted amine/DIPEA.[1]

Sat. NaHCO₃ (2 x 20 mL) – Removes unreacted acid/HOBt byproducts.[1]

Brine (20 mL).

Isolation: Dry over Na₂SO₄, filter, and concentrate. Purify via flash chromatography

(Hexane/EtOAc gradient).
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Protocol B: Reductive Amination (Secondary Amine
Synthesis)
Target: Synthesis of N-alkylated bioactive cores.[1]

Rationale: Using Sodium Triacetoxyborohydride (STAB) allows for a "one-pot" reaction.[1] It is

mild enough to not reduce ketones or esters present elsewhere in the molecule.[1]

Reagents:

Aldehyde/Ketone (1.0 equiv)[1]

(3-Fluorophenyl)methylamine (1.2 equiv)[1]

Sodium Triacetoxyborohydride (STAB) (1.5 equiv)[1]

Acetic Acid (catalytic, 1-2 drops)[1]

DCE (1,2-Dichloroethane) or DCM[1]

Step-by-Step Procedure:

Imine Formation: Dissolve the Aldehyde (1.0 mmol) and (3-Fluorophenyl)methylamine (1.2

mmol) in DCE (10 mL).

Catalysis: Add 1 drop of Glacial Acetic Acid (promotes imine formation). Stir for 30–60

minutes at Room Temperature.

Reduction: Add STAB (1.5 mmol, 318 mg) in portions. Note: Mild gas evolution may occur.[1]

Reaction: Stir overnight (12–16 hours) under Nitrogen.

Quench: Quench by adding Sat. NaHCO₃ (10 mL) and stirring vigorously for 15 minutes.

Extraction: Extract with DCM (3 x 20 mL).

Purification: The secondary amine product is often basic.[1] Purify on silica gel using

DCM/MeOH (95:5) with 1% NH₄OH additive to prevent streaking.[1]
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Protocol C: Sulfonamide Synthesis (Protease Inhibitor
Workflow)
Target: Synthesis of DPC 681/684 analogs.

Rationale: Sulfonylation is extremely rapid.[1] The main challenge is bis-sulfonylation.[1]

Maintaining low temperature and strict stoichiometry controls this.

Step-by-Step Procedure:

Setup: Dissolve (3-Fluorophenyl)methylamine (1.0 mmol) and Triethylamine (1.5 mmol) in

anhydrous DCM (10 mL). Cool to 0°C.[1]

Addition: Dissolve the Sulfonyl Chloride (1.0 mmol) in DCM (2 mL) and add dropwise over 10

minutes.

Reaction: Allow to warm to room temperature and stir for 2 hours.

Workup: Wash with 1M HCl (to remove TEA) and Brine.

Crystallization: Many sulfonamides crystallize from EtOH/Water.[1] If oil persists, use column

chromatography.[1]
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Issue Probable Cause Solution

Low Yield (Amide Coupling)
Amine Hydrochloride Salt

formation

Ensure DIPEA is fresh and in

excess (3.0 equiv) to keep the

amine free-based.

Bis-alkylation (Reductive

Amination)
Aldehyde is too reactive

Use STAB (mild) instead of

NaCNBH₃. Add the reducing

agent after imine formation

time (1 hr).[1]

Dark Product Color Oxidation of the amine

Distill the starting material (3-

Fluorobenzylamine) if it is

significantly yellow/brown

before use.[1]

Emulsions during Workup Fluorine lipophilicity

The fluorinated group

increases lipophilicity.[1] Use a

DCM/Isopropyl Alcohol (3:1)

mixture for extraction if

emulsions form.[1]

Visualization: Protease Inhibitor Synthesis Workflow
The following diagram details the logic flow for synthesizing a sulfonamide-based protease

inhibitor using this intermediate.
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Figure 2: Logical workflow for synthesizing sulfonamide-based inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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